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Compound of Interest

Compound Name: Intermedeol

Cat. No.: B1254906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, evidence-based comparison of two insect repellent compounds:

Intermedeol, a naturally derived sesquiterpenoid, and Picaridin, a synthetic compound widely

used in commercial repellents. This comparison focuses on their efficacy, mechanisms of

action, and toxicological profiles, supported by experimental data to inform research and

development in the field of insect repellents.

Chemical and Physical Properties
A fundamental understanding of the physicochemical properties of Intermedeol and Picaridin

is crucial for formulation development and understanding their mode of action.

Property Intermedeol Picaridin (Icaridin)

Chemical Formula C₁₅H₂₆O C₁₂H₂₃NO₃

Molecular Weight 222.37 g/mol 229.32 g/mol

CAS Number 6168-59-8 119515-38-7

Appearance - Colorless liquid

Odor - Nearly odorless

Solubility in Water Not soluble Insoluble
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Efficacy as an Insect Repellent
The effectiveness of a repellent is determined by its ability to prevent insects from landing and

biting, the range of species it is effective against, and the duration of its protection.

Intermedeol
Intermedeol is a primary insect-repelling compound found in the American beautyberry plant

(Callicarpa americana), a plant with a history of use in folk medicine to ward off biting insects.

[1] Laboratory studies have confirmed its repellent activity against a variety of arthropods.

Key Experimental Data:

Mosquitoes: In laboratory bite-deterrent studies, Intermedeol demonstrated significant

repellent activity against the yellow fever mosquito (Aedes aegypti) and the malaria vector

(Anopheles stephensi).[2][3]

Ticks: Against blacklegged tick (Ixodes scapularis) nymphs, a 155 nmole/cm² dose of

Intermedeol on cloth repelled 96% of the ticks.[4] It also showed repellency against the lone

star tick (Amblyomma americanum), although it was less effective against this species

compared to the blacklegged tick.[4] In one duration test, Intermedeol repelled 72.5% of

blacklegged tick nymphs three hours after application.[4]

Fire Ants: Intermedeol has shown significant repellency against red imported fire ants

(Solenopsis invicta) at concentrations as low as 1.50 ppm in digging bioassays.[5]

Picaridin
Picaridin is a synthetic repellent modeled after piperine, a natural compound in black pepper

plants.[6] It is a widely used active ingredient in commercial insect repellents and has been

extensively tested for its efficacy.

Key Experimental Data:

Mosquitoes: Picaridin provides long-lasting protection against a broad spectrum of mosquito

species. A 20% concentration is reported to be effective for up to 12 hours against

mosquitoes.[7][8] Field studies in Cambodia demonstrated that 20% Picaridin performed

equally well as 20% DEET, providing over 97% protection for five consecutive hours.[9]
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Ticks: A 20% concentration of Picaridin can provide up to 12 hours of protection against

ticks.[7][10]

Other Biting Insects: Picaridin is also effective against biting flies, gnats, chiggers, and sand

flies, with a 20% concentration offering up to 8 hours of protection.[7]

Efficacy Comparison Summary

Insect Species Intermedeol Efficacy Picaridin Efficacy

Mosquitoes (Aedes aegypti,

Anopheles stephensi)

Significant repellent activity

demonstrated in lab studies.[2]

[3]

High efficacy, with 20%

concentration providing up to

12 hours of protection.[7][9]

Ticks (Ixodes scapularis,

Amblyomma americanum)

High repellency against I.

scapularis (96% at 155

nmole/cm²); less effective

against A. americanum.[4]

High efficacy, with 20%

concentration providing up to

12 hours of protection.[7][10]

Fire Ants (Solenopsis invicta)
Significant repellency at low

concentrations (1.50 ppm).[5]

Broad efficacy against various

arthropods.[10]

Biting Flies, Gnats, Chiggers,

Sand Flies
Data not readily available.

20% concentration provides up

to 8 hours of protection.[7]

Mechanism of Action
The mechanism by which a repellent deters insects is a critical area of research for the

development of new and improved products.

Intermedeol
The precise molecular mechanism of action for Intermedeol is not as well-elucidated as that of

Picaridin. It is known to be a volatile terpenoid that acts as a spatial repellent, deterring insects

from a distance.[11] However, specific interactions with insect olfactory receptors have not

been extensively detailed in the available literature.

Picaridin
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Picaridin's mechanism of action involves the insect's olfactory system.[10] It does not block all

insect olfactory receptors but rather appears to work in a few key ways:

Receptor Binding: Picaridin has been shown to bind to specific odorant binding proteins

(OBPs) and odorant receptors (ORs) in mosquitoes. For instance, it binds to the AgamOBP1

in Anopheles gambiae and has been suggested to interact with the CquiOR136•CquiOrco

receptor complex in Culex quinquefasciatus.[7]

"Masking" Effect: Research on Anopheles coluzzii suggests that Picaridin may not strongly

activate olfactory receptor neurons itself, but instead reduces the volatility of attractive host

odors on the skin. This "masking" effect prevents these attractants from reaching the

mosquito's olfactory receptors.[6][7]

Olfactory Neuron Inhibition: Studies on Aedes aegypti have shown that Picaridin can inhibit

the response of certain olfactory receptor neurons to activating human-derived odorants.[12]

Mosquito Olfactory System

Host Odors
(e.g., lactic acid, CO2)

Olfactory Receptors (ORs)
on AntennaeActivates

Picaridin
Reduces volatility of

host odors ('Masking')

Binds to and inhibits
OR response to host odors

Mosquito BrainSignal for Attraction

Click to download full resolution via product page

Caption: Picaridin's proposed mechanism of action on mosquito olfactory pathways.

Toxicological Profile
A comprehensive evaluation of the toxicological profile is paramount for any compound

intended for human use.
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Intermedeol
Comprehensive toxicological data for Intermedeol, such as acute oral and dermal LD₅₀ values,

and human skin irritation or sensitization data, are not readily available in the public domain. As

a naturally derived compound, further investigation is required to establish a complete safety

profile comparable to commercially available synthetic repellents.

Picaridin
Picaridin has undergone extensive toxicological testing and has a well-established safety

profile.

Key Toxicological Data:

Acute Toxicity: Picaridin exhibits low acute toxicity.

Oral LD₅₀ (rat): 2236 - 4743 mg/kg[13]

Dermal LD₅₀ (rat): >2000 mg/kg and >5000 mg/kg in different studies[14]

Skin Irritation and Sensitization:

Human Studies: In a study with 80 human subjects, including individuals with sensitive

skin, a 20% Picaridin lotion and aerosol, as well as technical grade Picaridin, did not

cause dermal irritation after 48 hours of application.[14] It is not considered a skin

sensitizer.[14] However, rare cases of allergic contact dermatitis have been reported.[15]

Carcinogenicity: The U.S. EPA has classified Picaridin as "not likely to be carcinogenic to

humans" based on dermal exposure studies in rats and mice.[14]

Systemic Absorption: In humans, less than 6% of topically applied Picaridin is absorbed

through the skin, and it is rapidly excreted in the urine.[6]

Toxicology Summary
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Toxicological Endpoint Intermedeol Picaridin

Acute Oral LD₅₀ (rat) Data not available 2236 - 4743 mg/kg[13]

Acute Dermal LD₅₀ (rat) Data not available >2000 - >5000 mg/kg[14]

Human Skin Irritation Data not available
Not an irritant in human

studies.[14]

Human Skin Sensitization Data not available

Not a sensitizer, though rare

allergic reactions reported.[14]

[15]

Carcinogenicity Data not available
"Not likely to be carcinogenic

to humans" (U.S. EPA).[14]

Experimental Protocols
Standardized experimental protocols are essential for the reliable evaluation of insect repellent

efficacy.

Arm-in-Cage Test
This is a common laboratory method to determine the complete protection time (CPT) of a

topical repellent.

Methodology:

A specified number of host-seeking female mosquitoes (e.g., 200) are placed in a test cage

(e.g., 40x40x40 cm).[3]

A human volunteer applies a standardized amount of the repellent formulation to their

forearm. The hand is typically covered with a protective glove.

The treated forearm is inserted into the cage for a set period (e.g., 3 minutes) at regular

intervals (e.g., every 30 minutes).[16]

The time to the first confirmed bite (defined as one bite followed by another in the same or

subsequent exposure period) is recorded as the Complete Protection Time (CPT).[3]
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An untreated arm is used as a control to ensure mosquito biting activity.
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Caption: Experimental workflow for the Arm-in-Cage bioassay.

Y-Tube Olfactometer Assay
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This assay is used to evaluate the spatial repellency of a compound by assessing the

behavioral response of insects to an odor source.

Methodology:

A Y-shaped glass tube is used, with a constant flow of clean, humidified air through both

arms.[14][17]

The test compound is introduced into the airflow of one arm (the "treatment" arm), while the

other arm contains only clean air (the "control" arm).

An attractant, such as a human hand or CO₂, may be placed at the end of both arms to elicit

a host-seeking response.

A group of mosquitoes is released at the base of the "Y".

The number of mosquitoes that move into each arm of the olfactometer is counted over a set

period.

A Repellency Index can be calculated based on the distribution of the mosquitoes in the two

arms.[16]
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Caption: Simplified diagram of a Y-Tube Olfactometer setup.

Conclusion
Picaridin stands out as a well-characterized, highly effective, and safe insect repellent with a

broad spectrum of activity and a substantial body of supporting scientific data. Its mechanism of

action is increasingly understood at the molecular level, and its toxicological profile is favorable

for human use.

Intermedeol, a natural product from the American beautyberry, shows significant promise as

an insect repellent, particularly against certain species of mosquitoes and ticks. The existing

efficacy data from laboratory studies is encouraging. However, to be considered a viable

alternative to established repellents like Picaridin, further research is critically needed.

Specifically, a more detailed elucidation of its mechanism of action, comprehensive

toxicological studies to establish a clear safety profile, and more extensive field trials to

determine its complete protection time against a wider range of biting arthropods are required.
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The current data suggests Intermedeol is a valuable lead compound for the development of

new, naturally derived insect repellents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1254906#head-to-head-comparison-of-intermedeol-
and-picaridin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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